Cas no 851131-79-8 (2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 851131-79-8
• MF: C₂₂H₂₅N₃OS
• MW: 379.518403768539
• CID: 6472144
• Update Time: 2025-05-20

2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
• Acetamide, 2-[[1-(2,3-dimethylphenyl)-1H-imidazol-2-yl]thio]-N-(2,4,6-trimethylphenyl)-

• Inchi： 1S/C22H25N3OS/c1-14-11-16(3)21(17(4)12-14)24-20(26)13-27-22-23-9-10-25(22)19-8-6-7-15(2)18(19)5/h6-12H,13H2,1-5H3,(H,24,26)
• InChI Key： AITPUBWUWAGFOY-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=C(C)C=C1C)(=O)CSC1N(C2=CC=CC(C)=C2C)C=CN=1

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• pka: 13.30±0.70(Predicted)

Additional information on 2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide: An In-depth Overview of CAS No. 851131-79-8

2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide, with the CAS number 851131-79-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a dimethylphenyl group, an imidazol ring, and a trimethylphenyl moiety. These structural elements contribute to its potential biological activities and pharmacological properties.

The synthesis of 2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide typically involves multi-step reactions, including the formation of the imidazole ring and the subsequent attachment of the sulfanyl and acetamide functionalities. The synthetic route can be optimized to improve yield and purity, which are crucial for both research and industrial applications.

In recent years, there has been a growing interest in the biological activities of compounds containing imidazol rings due to their diverse pharmacological properties. Studies have shown that such compounds can exhibit anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that certain imidazole derivatives demonstrated potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway.

2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide has also been investigated for its potential as a lead compound in drug discovery. Its structural features make it an attractive candidate for modification and optimization to enhance its therapeutic efficacy. Researchers have explored various functional group substitutions and structural modifications to improve its pharmacokinetic properties and reduce potential side effects.

The presence of the dimethylphenyl and trimethylphenyl groups in the structure of this compound is particularly noteworthy. These aromatic moieties can influence the compound's solubility, lipophilicity, and binding affinity to target proteins. For example, a study published in Bioorganic & Medicinal Chemistry Letters in 2020 found that compounds with similar aromatic substituents exhibited enhanced binding to specific G-protein coupled receptors (GPCRs), which are important targets for many therapeutic agents.

In addition to its potential therapeutic applications, 2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide has been studied for its role in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable tool for understanding disease mechanisms and identifying new drug targets. For instance, a 2019 study in Chemical Biology & Drug Design demonstrated that this compound could selectively inhibit certain kinases involved in cancer cell proliferation.

The safety profile of 2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide is another critical aspect of its evaluation. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term safety and potential side effects. Clinical trials are currently underway to assess its efficacy and safety in treating various diseases.

In conclusion, 2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide, with CAS number 851131-79-8, is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in various fields of medicine.